Cas no 2229336-84-7 (tert-butyl N-(1-amino-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)carbamate
• CAS No: 2229336-84-7
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 6304404
• PubChem ID: 165823350
• Update Time: 2025-05-22

tert-butyl N-(1-amino-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)carbamate
• tert-butyl N-(1-amino-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)carbamate
• 2229336-84-7
• EN300-1896750

• Inchi： 1S/C14H21N5O2/c1-14(2,3)21-13(20)18-11(7-15)6-10-8-16-12-4-5-17-19(12)9-10/h4-5,8-9,11H,6-7,15H2,1-3H3,(H,18,20)
• InChI Key： TXYIZQSJRWOUJV-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=NC2=CC=NN2C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.16952493g/mol
• Monoisotopic Mass: 291.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94.5Ų

Additional information on tert-butyl N-(1-amino-3-{pyrazolo1,5-apyrimidin-6-yl}propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-amino-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)carbamate (CAS No. 2229336-84-7)

In the rapidly evolving field of pharmaceutical and organic chemistry, tert-butyl N-(1-amino-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)carbamate (CAS No. 2229336-84-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as tert-butyl carbamate derivative, is a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, known for its versatility in drug design.

The growing interest in CAS No. 2229336-84-7 is closely tied to the surge in research targeting small molecule therapeutics and precision medicine. Researchers and pharmaceutical companies are increasingly exploring its utility in cancer treatment, inflammatory diseases, and neurological disorders. The compound's ability to modulate specific protein-protein interactions makes it a valuable candidate for drug discovery pipelines. Moreover, its carbamate-protected amine functionality ensures stability during synthetic transformations, a critical feature for high-throughput screening.

From a synthetic chemistry perspective, tert-butyl N-(1-amino-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)carbamate exemplifies the convergence of heterocyclic chemistry and peptide mimetics. The pyrazolo[1,5-a]pyrimidine moiety is a pharmacophore found in several FDA-approved drugs, underscoring its relevance. Recent publications highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of lead compounds, a hot topic in AI-driven drug design. This aligns with the industry's shift toward computational chemistry and machine learning to accelerate hit-to-lead processes.

The demand for CAS No. 2229336-84-7 is also driven by its compatibility with green chemistry principles. Innovations in catalytic synthesis and solvent-free reactions have reduced the environmental footprint of producing such intermediates. This resonates with the global push for sustainable pharmaceuticals, a frequently searched topic among academic researchers and industry professionals. Additionally, the compound's chiral center offers opportunities for asymmetric synthesis, a niche yet rapidly growing area in custom synthesis services.

In summary, tert-butyl N-(1-amino-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propan-2-yl)carbamate (CAS No. 2229336-84-7) represents a multifaceted tool for modern drug development. Its applications span targeted therapy, fragment-based drug discovery, and bioconjugation, making it a staple in medicinal chemistry laboratories worldwide. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative therapeutics.